Cas no 2228458-39-5 (3-(fluoromethoxy)propan-1-amine)

• Product Name: 3-(fluoromethoxy)propan-1-amine
• CAS No: 2228458-39-5
• MF: C₄H₁₀FNO
• MW: 107.126704692841
• CID: 6596050
• PubChem ID: 165969423
• Update Time: 2025-06-08

3-(fluoromethoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(fluoromethoxy)propan-1-amine
• 2228458-39-5
• EN300-1998104

• Inchi： 1S/C4H10FNO/c5-4-7-3-1-2-6/h1-4,6H2
• InChI Key： ALVBCSBDYMJUGT-UHFFFAOYSA-N
• SMILES： FCOCCCN

Computed Properties

• Exact Mass: 107.074642105g/mol
• Monoisotopic Mass: 107.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 34.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(fluoromethoxy)propan-1-amine

Professional Introduction to 3-(fluoromethoxy)propan-1-amine (CAS No. 2228458-39-5)

3-(fluoromethoxy)propan-1-amine, identified by its Chemical Abstracts Service number CAS No. 2228458-39-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif that combines a fluoromethoxy group with an amine functionality, has garnered considerable attention due to its versatile applications in drug discovery and molecular design.

The presence of the fluoromethoxy group in the molecular structure imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of various pharmacologically active agents. The amine moiety, on the other hand, provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures. These characteristics have positioned 3-(fluoromethoxy)propan-1-amine as a key building block in the development of novel therapeutic entities.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules can lead to increased binding affinity and selectivity, which are critical factors in optimizing drug efficacy and minimizing side effects. The fluoromethoxy group, in particular, has been shown to modulate receptor interactions and enhance the lipophilicity of drug candidates, thereby improving their pharmacological properties.

One of the most compelling applications of 3-(fluoromethoxy)propan-1-amine is in the synthesis of kinase inhibitors, which are widely used in the treatment of various cancers and inflammatory diseases. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. By targeting specific kinases with high precision, it is possible to develop treatments that selectively inhibit disease-causing pathways while sparing healthy cellular processes. The unique structural features of 3-(fluoromethoxy)propan-1-amine make it an ideal candidate for designing kinase inhibitors with improved potency and selectivity.

Recent studies have demonstrated the utility of 3-(fluoromethoxy)propan-1-amine as a precursor in the synthesis of small-molecule modulators of protein-protein interactions (PPIs). PPIs are involved in numerous biological processes, and their disruption is often implicated in diseases such as Alzheimer's and cancer. By developing molecules that can bind to specific PPIs, it is possible to interfere with disease pathways and restore normal cellular function. The amine functionality of 3-(fluoromethoxy)propan-1-amine provides a versatile platform for designing PPI inhibitors with tailored binding affinities and selectivities.

The growing body of research on fluorinated compounds has also highlighted their potential in antimicrobial applications. Antibiotic resistance is a major global health challenge, and the development of novel antimicrobial agents is crucial for addressing this issue. Fluorinated compounds have been shown to exhibit enhanced antibacterial activity by interfering with essential bacterial processes such as DNA replication and metabolic pathways. The structural versatility of 3-(fluoromethoxy)propan-1-amine, combined with its ability to incorporate fluorine atoms at multiple positions, makes it an attractive scaffold for designing next-generation antibiotics.

In addition to its pharmaceutical applications, 3-(fluoromethoxy)propan-1-amine has found utility in materials science and agrochemical research. Its unique chemical properties make it a valuable intermediate in the synthesis of advanced materials with tailored electronic and optical characteristics. Furthermore, its ability to undergo selective functionalization has been leveraged in the development of novel agrochemicals that offer improved crop protection while minimizing environmental impact.

The synthesis of complex molecules often requires multi-step reactions that involve careful selection of reagents and reaction conditions. The use of 3-(fluoromethoxy)propan-1-amine as an intermediate has been instrumental in facilitating these synthetic pathways by providing a stable yet reactive platform for further functionalization. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to introduce additional substituents into the molecule, enabling the construction of highly intricate structures.

The development of new synthetic methodologies has also been driven by the need for more efficient and sustainable chemical processes. Green chemistry principles have guided efforts to minimize waste generation and reduce energy consumption during synthesis. The use of renewable feedstocks and environmentally benign solvents has become increasingly important in this context. The versatility of 3-(fluoromethoxy)propan-1-amine, along with its compatibility with green chemistry approaches, makes it an excellent candidate for future research endeavors.

In conclusion, 3-(fluoromethoxy)propan-1-amine (CAS No. 2228458-39-5) represents a fascinating compound with broad applications across multiple disciplines. Its unique structural features make it an invaluable tool for pharmaceutical research, offering opportunities for developing novel therapeutic agents with enhanced efficacy and selectivity. Furthermore, its utility in materials science and agrochemical research underscores its versatility as a chemical building block. As our understanding of fluorinated compounds continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.